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Introduction

2,5-Di-p-toluidinoterephthalic acid, systematically named 2,5-bis(4-methylanilino)terephthalic
acid according to IUPAC nomenclature, is an organic compound with the chemical formula
C22H20N204[1][2]. This molecule consists of a central terephthalic acid core substituted with
two p-toluidine groups at the 2 and 5 positions. Its primary application lies in the industrial
sector as a pigment[1][2]. This guide provides a detailed overview of its chemical properties, a
representative synthesis protocol, and an exploration of its known applications and biological
relevance.

Chemical and Physical Properties

A summary of the key computed and experimental data for 2,5-bis(4-methylanilino)terephthalic
acid is presented below. These properties are crucial for understanding its behavior in various
chemical and biological systems.
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Property Value Source

2,5-bis(4-
IUPAC Name N ) ) [1][2]
methylanilino)terephthalic acid

2,5-Di-p-toluidinoterephthalic
Synonyms acid, 2,5-Bis(p- [1]

toluidino)terephthalic acid

CAS Number 10291-28-8 [1]
Molecular Formula C22H20N204 [1112]
Molecular Weight 376.4 g/mol [1]

Reported as a liquid, though
likely a solid at room

Appearance _ [3]
temperature based on its

structure

) Commercially available up to
Purity [3]
99.0%

Primary Use Pigment [1][2]

Synthesis Protocol

Detailed experimental procedures for the synthesis of 2,5-bis(4-methylanilino)terephthalic acid
are not readily available in the public domain. However, a closely related and structurally similar
compound, 2,5-di-phenylamino-terephthalic acid, has a documented synthesis process. This
process can serve as a representative methodology for the synthesis of its p-toluidine
analogue. The synthesis involves the reaction of a 2,5-dihydroxy-cyclohexadiene-1,4-
dicarboxylic acid dialkyl ester with aniline, followed by dehydrogenation.

Representative Synthesis of a Diarylamino Terephthalic
Acid Derivative

The following protocol describes the synthesis of dimethyl 2,5-di-phenylamino-terephthalate,
which can be subsequently hydrolyzed to the corresponding dicarboxylic acid.
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Materials:

2,5-dihydroxy-cyclohexadiene-dicarboxylic acid (1,4)-dimethyl ester

Aniline

Xylene (technical grade)

Propionic acid

Nitrogen gas

Methanol

Procedure:

In a glass apparatus equipped with a stirrer, reflux condenser, water separator, and a
nitrogen inlet, 500 parts of xylene and 85 parts of propionic acid are combined.

114 parts of 2,5-dihydroxy-cyclohexadiene-dicarboxylic acid (1,4)-dimethyl ester are
introduced under a nitrogen atmosphere.

112 parts of aniline are added with stirring at approximately 75-90 °C, still under nitrogen.

The mixture is heated from 90 °C to about 98-100 °C over approximately 3 hours while
passing nitrogen through the solution. The reaction is allowed to proceed for an additional 45
minutes to ensure completion, which is indicated by the quantitative separation of the
theoretical amount of water.

The reaction mixture is then heated to about 98-100 °C to initiate the oxidation
(dehydrogenation) of the cyclohexadiene ring to a benzene ring. This step also produces
water, which is removed by the nitrogen stream. The completion of this step, taking
approximately 2.5 hours, is monitored by the cessation of water elimination and can be
verified by liquid chromatography (HPLC).

The resulting dimethyl 2,5-di-phenylamino-terephthalate is filtered at 80 °C and washed with
boiling water. The crude product is further purified by washing with methanol at 50 °C.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3363466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Subsequent hydrolysis of the dimethyl ester to 2,5-di-phenylamino-terephthalic acid can be
achieved by saponification with a base like sodium hydroxide, followed by acidification. A
yield of approximately 88% has been reported for the final acid product[4].

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in peer-reviewed literature regarding the biological
activity or involvement in signaling pathways of 2,5-bis(4-methylanilino)terephthalic acid.
Research on terephthalic acid and its derivatives has primarily focused on their metabolism by
microorganisms and their use in the synthesis of biocompatible materials[5][6]. For instance,
some studies have investigated the synthesis of new heterocyclic compounds derived from
terephthalic acid and their potential biological activities, such as anticancer and antibacterial
properties[7]. However, these studies do not specifically address the 2,5-di-p-toluidino
substituted derivative. Given its primary use as an industrial pigment, it is plausible that its
biological interactions have not been a major focus of research.

Logical Workflow for Synthesis

The following diagram illustrates the logical steps for the synthesis of a diarylamino terephthalic
acid, based on the representative protocol described above.
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Caption: Logical workflow for the synthesis of 2,5-bis(4-methylanilino)terephthalic acid.

Conclusion

2,5-bis(4-methylanilino)terephthalic acid is a well-defined chemical compound primarily utilized
for its properties as a pigment. While detailed experimental data and biological studies are
scarce in publicly accessible literature, its chemical properties are well-characterized. The
provided synthesis protocol for a closely related analog offers a valuable template for its
laboratory preparation. For researchers and professionals in drug development, the lack of
information on its biological activity suggests that this compound is not currently a focus of
pharmaceutical research. Future investigations could explore its potential biological effects,
given the diverse activities of other terephthalic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3363466#iupac-name-for-2-5-di-p-
toluidinoterephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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